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Compound of Interest

Compound Name: 2,2-Dimethylbutanal

Cat. No.: B1614802 Get Quote

Despite its defined chemical structure, 2,2-Dimethylbutanal remains a molecule of untapped

potential within the scientific community, with a notable absence of dedicated research into its

biological activities and therapeutic applications. A comprehensive review of existing scientific

literature reveals a significant knowledge gap, particularly in the realms of pharmacology, cell

biology, and drug discovery.

Currently, information on 2,2-Dimethylbutanal is predominantly confined to chemical

databases and supplier catalogues, which detail its basic physicochemical properties.

However, there is a distinct lack of in-depth studies exploring its potential interactions with

biological systems, its mechanism of action, or its effects on cellular signaling pathways. This

scarcity of research presents both a challenge and an opportunity for researchers, scientists,

and drug development professionals.

Chemical and Physical Properties
A summary of the known quantitative data for 2,2-Dimethylbutanal is presented below. It is

important to note that this information is primarily derived from chemical suppliers and

databases, rather than from peer-reviewed research focused on its biological applications.
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Property Value Reference

Molecular Formula C₆H₁₂O [1][2][3][4]

Molecular Weight 100.16 g/mol [1][2][3][4]

CAS Number 2094-75-9 [1][2][3]

Appearance Liquid [2]

Boiling Point 103 °C [2]

Density 0.801 g/mL [2]

SMILES CCC(C)(C)C=O [1][3]

InChI Key
QYPLKDUOPJZROX-

UHFFFAOYSA-N
[1]

Potential Areas for Future Research
The structural features of 2,2-Dimethylbutanal, specifically its branched-chain aldehyde

nature, suggest several avenues for future investigation. Branched-chain aldehydes are known

to be involved in various biological processes, primarily as flavor and aroma compounds, and

are products of amino acid metabolism.[5] However, the specific roles of 2,2-Dimethylbutanal
have not been elucidated.

Hypothetical Research Workflow
Given the lack of existing biological data, a foundational research program to investigate the

potential of 2,2-Dimethylbutanal would likely follow a structured workflow. This would begin

with initial screening to identify any biological activity, followed by more in-depth studies to

determine its mechanism of action and potential for therapeutic development.
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Phase 1: Initial Screening

Phase 2: Hit Validation & MoA Studies

Phase 3: Lead Optimization

2,2-Dimethylbutanal Synthesis & Purification

In vitro Cytotoxicity Assays
(e.g., MTT, LDH) Broad Panel Receptor Binding Assays Enzyme Inhibition Screening

Dose-Response Studies on
Active Cell Lines

Target Identification
(e.g., Affinity Chromatography, Proteomics) Metabolic Stability Assays

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

Structure-Activity Relationship (SAR) Studies

Synthesis of Analogs

In vivo Animal Model Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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